Cas no 2171192-36-0 (2-(2S)-N,3-dicyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid)

• Product Name: 2-(2S)-N,3-dicyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• CAS No: 2171192-36-0
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6395919
• PubChem ID: 165748146
• Update Time: 2025-08-05

2-(2S)-N,3-dicyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-N,3-dicyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• 2171192-36-0
• EN300-1505519
• 2-[(2S)-N,3-dicyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]acetic acid

• Inchi： 1S/C26H28N2O5/c29-24(30)14-28(17-11-12-17)25(31)23(13-16-9-10-16)27-26(32)33-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22-23H,9-15H2,(H,27,32)(H,29,30)/t23-/m0/s1
• InChI Key： KZBOMGHEIDIWKN-QHCPKHFHSA-N
• SMILES： O=C([C@H](CC1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-N,3-dicyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid

Introduction to 2-(2S)-N,3-dicyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid (CAS No. 2171192-36-0)

2-(2S)-N,3-dicyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid (CAS No. 2171192-36-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is characterized by its unique structural features and potential applications in the development of novel therapeutic agents.

The Fmoc group, or 9-fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. The presence of this group in the structure of 2-(2S)-N,3-dicyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the reactivity and selectivity of the molecule.

The dicyclopropyl substituents on the nitrogen atom add further complexity to the molecule, influencing its conformational properties and potential biological activity. These cyclic alkyl groups can modulate the hydrophobicity and steric hindrance of the compound, which are crucial factors in determining its interactions with biological targets.

Recent studies have highlighted the potential of Fmoc-protected amino acid derivatives in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that compounds with similar structures exhibit potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The unique combination of functional groups in 2-(2S)-N,3-dicyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid makes it an attractive candidate for further investigation in this context.

In addition to its potential as a therapeutic agent, 2-(2S)-N,3-dicyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid has also been explored for its utility as a building block in combinatorial chemistry. The ability to synthesize a diverse array of derivatives from this core structure allows researchers to rapidly screen large libraries of compounds for desired biological activities. This approach has been particularly useful in drug discovery programs aimed at identifying novel leads for various diseases.

The synthesis of 2-(2S)-N,3-dicyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by the introduction of the dicyclopropyl substituents and the carboxylic acid functionality. Advanced synthetic techniques and catalysts have been developed to optimize these processes, making it possible to produce this compound on both laboratory and industrial scales.

One of the key challenges in working with Fmoc-protected amino acid derivatives is ensuring their stability under various reaction conditions. The Fmoc group is known to be sensitive to basic conditions and can be removed using piperidine or other tertiary amines. Therefore, careful control over pH and temperature is essential during synthetic manipulations to prevent premature deprotection and loss of functionality.

In terms of safety and handling, 2-(2S)-N,3-dicyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid should be stored under dry conditions and protected from light to maintain its integrity. Researchers working with this compound are advised to follow standard laboratory safety protocols and use appropriate personal protective equipment (PPE) to minimize exposure risks.

The future prospects for 2-(2S)-N,3-dicyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models. Additionally, efforts are being made to develop more efficient synthetic routes that can facilitate large-scale production for clinical trials.

In conclusion, 2-(2S)-N,3-dicyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid (CAS No. 2171192-36-0) represents a valuable tool in the arsenal of medicinal chemists and pharmaceutical researchers. Its unique structural features and potential applications make it an important compound for further exploration and development in the quest for new therapeutic solutions.